Cas no 1182778-26-2 (3-bromo-N-(2,2-difluoroethyl)aniline)

• Product Name: 3-bromo-N-(2,2-difluoroethyl)aniline
• CAS No: 1182778-26-2
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• MDL: MFCD12768523
• CID: 5617146
• PubChem ID: 60922390
• Update Time: 2023-09-07

3-bromo-N-(2,2-difluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2,2-difluoroethyl)aniline
• EN300-2964326
• CS-0244903
• SCHEMBL13736500
• 1182778-26-2
• HUUZYYUZLUQEED-UHFFFAOYSA-N
• Benzenamine, 3-bromo-N-(2,2-difluoroethyl)-

• MDL： MFCD12768523
• Inchi： 1S/C8H8BrF2N/c9-6-2-1-3-7(4-6)12-5-8(10)11/h1-4,8,12H,5H2
• InChI Key： HUUZYYUZLUQEED-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NCC(F)F

Computed Properties

• Exact Mass: 234.98082g/mol
• Monoisotopic Mass: 234.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 275.4±40.0 °C(Predicted)
• pka: 1.59±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines